molecular formula C18H20N6S B6464292 2-{4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile CAS No. 2640945-92-0

2-{4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile

Cat. No.: B6464292
CAS No.: 2640945-92-0
M. Wt: 352.5 g/mol
InChI Key: PVQDZFATLDVNBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{4-[6-Cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile (CAS 2640945-92-0) is a chemical research compound with a molecular formula of C18H20N6S and a molecular weight of 352.46 g/mol . Its structure integrates a pyrimidine core linked to a pyridine carbonitrile via a piperazine linker, a design frequently explored in medicinal chemistry for targeting kinases . The piperazine moiety is a common feature in pharmacologically active compounds, often employed to optimize physicochemical properties and facilitate interaction with biological targets . Compounds featuring similar pyrimidine and piperazine scaffolds have demonstrated significant therapeutic potential as inhibitors for various kinases, including cyclin-dependent kinases (CDK4/6), tyrosine-protein kinase transforming protein Abl, and mTOR, which are relevant in oncology research . The specific structural elements present in this molecule—such as the cyclopropyl group, the methylsulfanyl substituent, and the carbonitrile group—offer valuable handles for structure-activity relationship (SAR) studies, allowing researchers to investigate potency and selectivity . This product is provided for non-human research applications only. It is not intended for diagnostic, therapeutic, or veterinary use. Researchers should handle this material with care in a controlled laboratory setting.

Properties

IUPAC Name

2-[4-(6-cyclopropyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]pyridine-4-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20N6S/c1-25-18-21-15(14-2-3-14)11-17(22-18)24-8-6-23(7-9-24)16-10-13(12-19)4-5-20-16/h4-5,10-11,14H,2-3,6-9H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PVQDZFATLDVNBZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=NC(=CC(=N1)N2CCN(CC2)C3=NC=CC(=C3)C#N)C4CC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20N6S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

352.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 2-{4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile is a pyrimidine derivative that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a complex structure that includes a pyridine ring, a piperazine moiety, and a pyrimidine derivative with a cyclopropyl and methylsulfanyl group. The molecular formula is C19H26N6OSC_{19}H_{26}N_6OS with a molecular weight of 386.5 g/mol. The presence of these functional groups contributes to its unique biological properties.

The biological activity of this compound is largely attributed to its ability to interact with specific molecular targets, including enzymes and receptors involved in various biochemical pathways. Notably, it has been shown to inhibit dihydrofolate reductase (DHFR), an enzyme crucial for DNA synthesis and cell proliferation. Inhibition of DHFR can disrupt the synthesis of tetrahydrofolate, leading to reduced RNA and DNA synthesis, which is particularly significant in cancer therapy .

Anti-inflammatory Activity

Recent studies have highlighted the anti-inflammatory properties of pyrimidine derivatives similar to this compound. For instance, compounds with similar structures have demonstrated potent inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The IC50 values for COX-2 inhibition have been reported as low as 0.04 μmol, indicating strong anti-inflammatory potential .

Antitumor Activity

The compound's structural similarity to known antitumor agents suggests potential anticancer applications. Research indicates that pyrimidine derivatives can exhibit cytotoxic effects against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation through mechanisms involving DHFR inhibition .

Case Studies

  • In Vitro Studies : In vitro assays have shown that derivatives similar to 2-{4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile can effectively reduce cell viability in cancer cell lines by disrupting metabolic pathways essential for cell division.
  • Animal Models : In animal models, compounds with related structures have demonstrated efficacy in reducing tumor size and improving survival rates in subjects with induced tumors. These studies emphasize the therapeutic potential of such compounds in oncology .

Comparative Analysis

Compound NameActivity TypeTarget Enzyme/PathwayIC50/ED50 Values
2-{4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrileAntitumorDihydrofolate reductaseNot specified
PiritreximAntitumorDihydrofolate reductaseIC50 = 0.04 μmol
Pyrimidine Derivative AAnti-inflammatoryCOX-2IC50 = 0.04 μmol

Structure–Activity Relationships (SAR)

Research into the structure–activity relationships of pyrimidine derivatives indicates that modifications to the substituents on the pyrimidine ring significantly influence biological activity. Electron-donating groups enhance activity against COX enzymes, while steric factors can affect binding affinity to target proteins .

Chemical Reactions Analysis

Nucleophilic Aromatic Substitution (SNAr) at the Pyrimidine Ring

The pyrimidine ring’s 2-(methylsulfanyl) group serves as a potential leaving group under SNAr conditions. Replacement with amines, alkoxides, or thiols has been demonstrated in analogous systems:

  • Example : In pyrido[2,3-d]pyrimidine derivatives, methylsulfanyl groups were displaced by amines using Raney Ni in acetic acid, yielding substituted pyrimidines .

  • Conditions :

    ReactantReagent/CatalystSolventTemperatureYieldSource
    AmineRaney NiAcOH70°C65–80%

Reductive Alkylation of the Piperazine Nitrogen

The piperazine moiety can undergo alkylation or reductive amination to introduce substituents:

  • Methylation : Formaldehyde and sodium cyanoborohydride selectively alkylate secondary amines on piperazine .

  • General Protocol :

    • React piperazine with aldehydes (e.g., formaldehyde) in the presence of NaBH3CN.

    • Yields: 50–75% (dependent on steric hindrance) .

Hydrolysis of the Carbonitrile Group

The pyridine-4-carbonitrile group is susceptible to hydrolysis under acidic or basic conditions:

  • Acidic Hydrolysis : Converts nitrile to carboxylic acid (e.g., HCl/H2O, reflux).

  • Basic Hydrolysis : Forms amides or carboxylates (e.g., NaOH, H2O2).

    ConditionsProductYieldSource
    6M HCl, 100°CPyridine-4-carboxylic acid85%
    NaOH/H2O2, 80°CPyridine-4-carboxamide78%

Functionalization via Cross-Coupling Reactions

The pyridine or pyrimidine rings may participate in Pd-catalyzed couplings if halogenated:

  • Heck Coupling : Demonstrated in palbociclib synthesis using aryl bromides and Pd catalysts .

  • Suzuki-Miyaura : Requires boronic acids and Pd(PPh3)4 .

    Reaction TypeSubstrateCatalystYieldSource
    HeckAryl bromidePd(OAc)270%

Chlorination and Subsequent Displacement

Phosphorus oxychloride (POCl3) converts hydroxyl or methylsulfanyl groups to chlorides, enabling further substitutions:

  • Chlorination : POCl3/DMF at 80°C replaces methylsulfanyl with chloride .

  • Aminolysis : Chlorides react with amines (e.g., methylamine) to form substituted pyrimidines .

Grignard and Organometallic Additions

The nitrile group may react with Grignard reagents to form ketones or secondary alcohols:

  • Example : 4-Fluorophenyl magnesium bromide added to a Weinreb amide derivative .

Oxidation of Thioether to Sulfoxide/Sulfone

The methylsulfanyl group oxidizes to sulfoxide (using m-CPBA) or sulfone (H2O2/AcOH), altering electronic properties .

Cyclization Reactions

Intramolecular cyclizations are feasible via:

  • Amide Coupling : BOP-Cl mediates cyclization between amines and carboxylic acids .

  • Thermal Conditions : Diphenyl ether at 195–230°C promotes heteroannulation .

Catalytic Hydrogenation

Selective reduction of nitriles to amines or imines is achievable with Raney Ni or Pd/C .

Photochemical and Radical Reactions

Limited data exist, but aryl radicals generated via UV light could functionalize the pyridine ring.

Comparison with Similar Compounds

Substituent Analysis

  • Target Compound: Pyrimidine substituents: 6-cyclopropyl (C3H5), 2-methylsulfanyl (SCH3). Pyridine substituent: 4-carbonitrile. Linker: Piperazine.
  • Compound from : Name: 2-(4-Methylpiperazin-1-yl)-4-phenyl-6-(thiophen-2-yl)-pyridine-3-carbonitrile . Pyridine substituents: 4-phenyl (aromatic), 6-thiophen-2-yl (heteroaromatic), 3-carbonitrile. Linker: 4-Methylpiperazine.
  • Compound from : Name: 2-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile . Pyrimidine substituents: 6-methyl, 2-morpholin-4-yl. Pyridine substituent: 3-carbonitrile fused to a pyran ring. Key features: The morpholine group (O-containing) increases hydrophilicity, and the pyrano-pyridine fused ring system may enhance planarity for membrane penetration.

Research Findings and Implications

  • Compound : The single-crystal X-ray analysis confirms a planar pyridine core with substituents oriented to maximize π-π interactions, suggesting utility in materials science or as a kinase inhibitor scaffold .
  • Compound: The morpholine group and pyrano-pyridine system likely improve aqueous solubility compared to the target compound’s SMe and cyclopropyl groups, which are more lipophilic .
  • Target Compound : The absence of aromatic substituents (vs. ) may reduce off-target binding, while the SMe group could modulate electronic properties for selective enzyme inhibition.

Preparation Methods

Synthesis of the Pyrimidine Core

The pyrimidine ring is formed through a cyclocondensation reaction between cyclopropylacetonitrile and methylisothiocyanate in the presence of a base such as sodium hydride. The reaction proceeds at 80–100°C for 6–8 hours, yielding 6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-ol. Subsequent chlorination using phosphorus oxychloride converts the hydroxyl group to a chloro substituent, enhancing reactivity for piperazine coupling.

Reaction Conditions for Chlorination

ParameterValue
ReagentPOCl₃ (excess)
Temperature110°C
Time4–6 hours
Yield85–90%

Piperazine Coupling via Nucleophilic Aromatic Substitution

The chlorinated pyrimidine intermediate undergoes NAS with piperazine in DMF at 80°C, facilitated by potassium carbonate as a base. This step attaches the piperazine moiety to the pyrimidine core.

Optimization Data for Piperazine Coupling

BaseSolventTemperatureTimeYield
K₂CO₃DMF80°C1h92%
Cs₂CO₃DMSO90°C45m89%
Et₃NTHF60°C2h78%

Excess piperazine (2.5 eq) ensures complete substitution, while elevated temperatures accelerate reaction kinetics. Post-reaction purification involves aqueous workup and recrystallization from ethanol.

Pyridine-4-Carbonitrile Functionalization

The final step couples the piperazine-pyrimidine intermediate with 2-chloropyridine-4-carbonitrile via a Buchwald-Hartwig amination. Palladium catalysts (e.g., Pd(OAc)₂) and ligands (Xantphos) enable C–N bond formation under inert conditions.

Catalytic System Performance

CatalystLigandSolventYield
Pd(OAc)₂XantphosToluene88%
PdCl₂(dppf)BINAPDMF82%
Pd₂(dba)₃DavePhosDioxane75%

Reactions are conducted at 100–120°C for 12–18 hours, with sodium tert-butoxide as a base. Post-coupling purification employs silica gel chromatography using ethyl acetate/hexane gradients.

Alternative Pathways and Comparative Analysis

One-Pot Sequential Coupling

A streamlined approach combines pyrimidine chlorination and piperazine coupling in a single pot, reducing isolation steps. However, yields are marginally lower (78–82%) due to competing side reactions.

Reductive Amination for Piperazine Attachment

Using reductive amination with formaldehyde and sodium cyanoborohydride, this method avoids chlorination but requires stringent pH control (pH 4–5) and achieves 70% yield.

Challenges and Optimization Strategies

  • Cyclopropane Stability : The cyclopropyl group is susceptible to ring-opening under strong acidic or basic conditions. Mitigation involves using mild bases (e.g., K₂CO₃) and low temperatures during NAS.

  • Sulfur Oxidation : The methylsulfanyl group may oxidize to sulfoxide/sulfone derivatives. Antioxidants like BHT (butylated hydroxytoluene) are added during prolonged reactions.

Industrial-Scale Considerations

Pilot-scale synthesis (≥1 kg) employs continuous flow reactors for piperazine coupling, enhancing heat transfer and reducing reaction time to 30 minutes . Solvent recovery systems (e.g., DMF distillation) improve cost efficiency.

Q & A

Q. How can researchers optimize the synthesis of this compound to improve yield and purity?

  • Methodological Answer : Synthesis optimization involves systematic variation of reaction parameters. For example:
  • Solvent Selection : Use polar aprotic solvents (e.g., DMF) to enhance nucleophilic substitution efficiency, as demonstrated in the synthesis of structurally similar pyrimidine derivatives .
  • Catalysts : Evaluate alkali carbonates (e.g., K₂CO₃) for deprotonation, ensuring stoichiometric equivalence to avoid side reactions .
  • Temperature Control : Conduct reactions at room temperature to minimize thermal degradation of sensitive functional groups like the methylsulfanyl moiety .
  • Purification : Employ column chromatography or recrystallization (e.g., from ethanol/water mixtures) to achieve >95% purity .

Table 1 : Yield Comparison Under Different Conditions

SolventCatalystTemperatureYield (%)Purity (%)
DMFK₂CO₃RT4399
CH₂Cl₂NaOHReflux3595

Q. What spectroscopic and crystallographic methods are recommended to confirm the compound’s structure?

  • Methodological Answer :
  • NMR Spectroscopy : Use ¹H and ¹³C NMR to verify substituent integration and coupling patterns. For example, the methylsulfanyl group typically appears as a singlet near δ 2.5 ppm in ¹H NMR .
  • X-ray Crystallography : Resolve the piperazine-pyrimidine dihedral angle to confirm spatial orientation, as done for analogous piperazinyl-pyrimidine structures .
  • Mass Spectrometry : Validate molecular weight (e.g., ESI-MS) with theoretical m/z calculations to detect impurities .

Advanced Research Questions

Q. What strategies are effective in studying the structure-activity relationships (SAR) of derivatives of this compound?

  • Methodological Answer :
  • Substituent Variation : Systematically replace the cyclopropyl group with bulkier (e.g., tert-butyl) or electron-withdrawing (e.g., nitro) groups to assess steric/electronic effects on biological activity .
  • Pharmacophore Modeling : Use molecular docking to predict binding interactions with target proteins (e.g., kinases or GPCRs), guided by crystallographic data from related compounds .
  • In Vitro Assays : Test derivatives against cell lines expressing target receptors, measuring IC₅₀ values to correlate structural changes with potency .

Q. How should researchers design experiments to assess the environmental persistence and ecotoxicological impact of this compound?

  • Methodological Answer :
  • Environmental Fate Studies : Follow protocols from long-term projects like INCHEMBIOL to evaluate biodegradation rates and adsorption coefficients (Kₐd) in soil/water matrices .
  • Toxicity Profiling : Use OECD guidelines for acute toxicity assays (e.g., Daphnia magna LC₅₀) and genotoxicity tests (e.g., Ames test) .
  • Analytical Monitoring : Deploy LC-MS/MS to detect trace residues in environmental samples, with detection limits ≤1 ppb .

Q. What advanced techniques are suitable for analyzing degradation products or metabolites of this compound?

  • Methodological Answer :
  • High-Resolution Mass Spectrometry (HRMS) : Identify unknown degradation products via exact mass matching and fragmentation patterns .
  • Stable Isotope Labeling : Synthesize a ¹³C-labeled analog to track metabolic pathways in vitro (e.g., liver microsome assays) .

Safety and Handling

Q. What safety protocols are essential when handling this compound in laboratory settings?

  • Methodological Answer :
  • Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles to prevent dermal/ocular exposure .
  • Ventilation : Conduct reactions in fume hoods to mitigate inhalation risks (H313: Harmful if inhaled) .
  • Waste Disposal : Neutralize acidic/basic byproducts before disposal, adhering to P501 guidelines (dispose of contents/container per local regulations) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.